Cas no 150712-57-5 (6-Hydroxy-2-methoxynaphthalene)

• Product Name: 6-Hydroxy-2-methoxynaphthalene
• CAS No: 150712-57-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 2778744
• PubChem ID: 14971242
• Update Time: 2025-05-19

6-Hydroxy-2-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-methoxynaphthalene
• 150712-57-5
• 2-hydroxy-5-methoxy naphthalene
• 5-methoxy-2-hydroxy naphthalene
• HKLUQGYAKFXFEO-UHFFFAOYSA-N
• DB-083983
• 1-Methoxy-6-naphthol
• 5-Methoxynaphthalen-2-ol
• DTXSID60566273
• SCHEMBL3163561

• Inchi： 1S/C11H10O2/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-7,12H,1H3
• InChI Key： HKLUQGYAKFXFEO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C=C(C=CC2=1)O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 6-Hydroxy-2-methoxynaphthalene

Comprehensive Guide to 6-Hydroxy-2-methoxynaphthalene (CAS No. 150712-57-5): Properties, Applications, and Market Insights

6-Hydroxy-2-methoxynaphthalene (CAS No. 150712-57-5) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique structural properties, this naphthalene derivative serves as a versatile intermediate in the synthesis of various high-value compounds. With the growing demand for fine chemicals and pharmaceutical intermediates, understanding the characteristics and applications of 6-Hydroxy-2-methoxynaphthalene is essential for researchers and industry professionals.

The molecular structure of 6-Hydroxy-2-methoxynaphthalene features a hydroxyl group at the 6-position and a methoxy group at the 2-position of the naphthalene ring. This arrangement contributes to its distinct chemical reactivity, making it a valuable building block in organic synthesis. Recent studies highlight its role in the development of fluorescent dyes, biologically active molecules, and advanced materials. As industries increasingly focus on sustainable chemistry and green synthesis, the demand for efficient and eco-friendly production methods for compounds like 6-Hydroxy-2-methoxynaphthalene is on the rise.

One of the most prominent applications of 6-Hydroxy-2-methoxynaphthalene is in the pharmaceutical sector. Researchers are exploring its potential as a precursor for drug discovery, particularly in the design of anti-inflammatory and anticancer agents. The compound's ability to undergo selective functionalization makes it a key player in medicinal chemistry. Additionally, its use in the synthesis of organic electronic materials has sparked interest in the field of optoelectronics, where it contributes to the development of light-emitting diodes (LEDs) and photovoltaic devices.

From a market perspective, the global demand for 6-Hydroxy-2-methoxynaphthalene is driven by advancements in specialty chemicals and high-performance materials. Manufacturers are investing in scalable production techniques to meet the needs of diverse industries, including pharmaceuticals, agrochemicals, and material science. The compound's compatibility with modern catalytic processes and biocatalysis further enhances its appeal, aligning with the industry's shift toward sustainable manufacturing.

In the context of research and development, 6-Hydroxy-2-methoxynaphthalene is frequently studied for its spectroscopic properties and reaction mechanisms. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. For laboratories and academic institutions, this compound serves as a model substrate for investigating aromatic substitution reactions and regioselective transformations, which are critical topics in advanced organic chemistry courses.

As the scientific community continues to explore novel applications for 6-Hydroxy-2-methoxynaphthalene, its relevance in cutting-edge technologies becomes increasingly evident. Whether in the realm of drug development, material innovation, or environmentally friendly synthesis, this compound exemplifies the intersection of chemistry and modern industrial needs. For businesses and researchers alike, staying informed about the latest advancements related to CAS No. 150712-57-5 is crucial for maintaining a competitive edge in today's dynamic market.